Gadoterate sodium Gadoterate sodium
Brand Name: Vulcanchem
CAS No.: 92923-44-9
VCID: VC21111764
InChI: InChI=1S/C16H28N4O8.Gd.Na/c21-13(22)9-17-1-2-18(10-14(23)24)5-6-20(12-16(27)28)8-7-19(4-3-17)11-15(25)26;;/h1-12H2,(H,21,22)(H,23,24)(H,25,26)(H,27,28);;/q;+3;+1/p-4
SMILES: C1CN(CCN(CCN(CCN1CC(=O)[O-])CC(=O)[O-])CC(=O)[O-])CC(=O)[O-].[Na+].[Gd+3]
Molecular Formula: C16H24GdN4NaO8
Molecular Weight: 580.6 g/mol

Gadoterate sodium

CAS No.: 92923-44-9

Cat. No.: VC21111764

Molecular Formula: C16H24GdN4NaO8

Molecular Weight: 580.6 g/mol

* For research use only. Not for human or veterinary use.

Gadoterate sodium - 92923-44-9

Specification

CAS No. 92923-44-9
Molecular Formula C16H24GdN4NaO8
Molecular Weight 580.6 g/mol
IUPAC Name sodium;gadolinium(3+);2-[4,7,10-tris(carboxylatomethyl)-1,4,7,10-tetrazacyclododec-1-yl]acetate
Standard InChI InChI=1S/C16H28N4O8.Gd.Na/c21-13(22)9-17-1-2-18(10-14(23)24)5-6-20(12-16(27)28)8-7-19(4-3-17)11-15(25)26;;/h1-12H2,(H,21,22)(H,23,24)(H,25,26)(H,27,28);;/q;+3;+1/p-4
Standard InChI Key VIFBVOSDYUIKIK-UHFFFAOYSA-J
SMILES C1CN(CCN(CCN(CCN1CC(=O)[O-])CC(=O)[O-])CC(=O)[O-])CC(=O)[O-].[Na+].[Gd+3]
Canonical SMILES C1CN(CCN(CCN(CCN1CC(=O)[O-])CC(=O)[O-])CC(=O)[O-])CC(=O)[O-].[Na+].[Gd+3]

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